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Compound of Interest

Compound Name: Gosteganan

CAS No.: 1342808-13-2

Cat. No.: B15562841

Get Quote

For Immediate Release

In the landscape of antimicrobial research, the emergence of novel compounds necessitates

rigorous evaluation against established agents. This guide provides a comparative

performance benchmark of Gosteganan (formerly PL-18), a promising broad-spectrum

antimicrobial peptide, against two well-characterized compounds: Polymyxin B and

Daptomycin. This analysis is intended for researchers, scientists, and drug development

professionals, offering a succinct overview of their relative efficacy based on available

experimental data.

Gosteganan, a synthetic peptide derived from the N-terminus of the Helicobacter pylori

ribosomal protein L1, has demonstrated both antibacterial and antifungal properties.[1] Its

mechanism of action is believed to involve the disruption of microbial cell membranes, a

common trait among many antimicrobial peptides.[2] To provide a clear performance context,

we compare it with Polymyxin B, a polypeptide antibiotic that targets the lipopolysaccharide

(LPS) of Gram-negative bacterial outer membranes, and Daptomycin, a cyclic lipopeptide

antibiotic that disrupts the cell membrane of Gram-positive bacteria in a calcium-dependent

manner.[1][3][4]
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Comparative In Vitro Efficacy
The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

Gosteganan (reported as P18, a closely related peptide), Polymyxin B, and Daptomycin

against representative Gram-positive bacteria, Gram-negative bacteria, and fungi. Lower MIC

values are indicative of higher antimicrobial potency.

Compound Organism MIC (µg/mL) References

Gosteganan (P18) Candida albicans 12.5 - 25 µM

Trichosporon beigelii 12.5 - 25 µM

Aspergillus flavus 12.5 - 25 µM

Fusarium oxysporum 12.5 - 25 µM

Polymyxin B
Staphylococcus

aureus
>128

Escherichia coli 0.25 - 2

Pseudomonas

aeruginosa
≤2

Candida albicans 16 - 128

Daptomycin
Staphylococcus

aureus
0.25 - 1

Escherichia coli >64

Enterococcus faecium ≤4

Candida albicans
No significant activity

reported

Note: The MIC values for Gosteganan (P18) against bacteria were not readily available in the

public domain at the time of this publication. The provided data focuses on its antifungal

activity.
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Signaling Pathways and Experimental Workflow
To visually represent the mechanisms and methodologies discussed, the following diagrams

have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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